Cas no 89639-64-5 (2-Propen-1-ol, 3-(2-thienyl)-)

• Product Name: 2-Propen-1-ol, 3-(2-thienyl)-
• CAS No: 89639-64-5
• MF: C₇H₈OS
• MW: 140.202820777893
• CID: 593761
• Update Time: 2024-01-30

2-Propen-1-ol, 3-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-ol, 3-(2-thienyl)-
• 3-thiophen-2-ylprop-2-en-1-ol
• 3-(Thiophen-2-yl)-2-propen-1-ol
• 3-(2-Thienyl)-2-propen-1-ol

• Inchi： 1S/C7H8OS/c8-5-1-3-7-4-2-6-9-7/h1-4,6,8H,5H2
• InChI Key： ZXMZAFMNGMMUFA-UHFFFAOYSA-N
• SMILES： C(O)C=CC1SC=CC=1

Computed Properties

• Exact Mass: 140.03
• Monoisotopic Mass: 140.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1

Experimental Properties

• Density: 1.194
• Boiling Point: 276 ºC
• Flash Point: 120 ºC